1-((2,5-Difluorobenzyl)sulfonyl)-3-(4-methoxyphenyl)pyrrolidine

• IUPAC Name: 1-[(2,5-difluorophenyl)methylsulfonyl]-3-(4-methoxyphenyl)pyrrolidine
• InChI: InChI=1S/C18H19F2NO3S/c1-24-17-5-2-13(3-6-17)14-8-9-21(11-14)25(22,23)12-15-10-16(19)4-7-18(15)20/h2-7,10,14H,8-9,11-12H2,1H3
• InChI Key: NBPNAHVVGATITA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CCN(C2)S(=O)(=O)CC3=C(C=CC(=C3)F)F
• Molecular Formula: C18H19F2NO3S
• Molecular Weight: 367.4 g/mol

Description

1-((2,5-Difluorobenzyl)sulfonyl)-3-(4-methoxyphenyl)pyrrolidine, also known as DFB, is a chemical compound that has been widely studied in recent years due to its potential applications in scientific research.

Mechanism of Action

1-((2,5-Difluorobenzyl)sulfonyl)-3-(4-methoxyphenyl)pyrrolidine works by binding to the dopamine transporter and blocking its ability to transport dopamine from the synapse back into the presynaptic neuron. This leads to an increase in dopamine levels in the synapse, which can have a variety of effects on neuronal activity and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-((2,5-Difluorobenzyl)sulfonyl)-3-(4-methoxyphenyl)pyrrolidine are complex and depend on a variety of factors, including dose, route of administration, and individual differences in brain chemistry. In general, 1-((2,5-Difluorobenzyl)sulfonyl)-3-(4-methoxyphenyl)pyrrolidine has been shown to increase dopamine levels in the brain, which can lead to changes in neuronal activity and behavior. It has also been found to have effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-((2,5-Difluorobenzyl)sulfonyl)-3-(4-methoxyphenyl)pyrrolidine in lab experiments is its potency and selectivity as a dopamine transporter inhibitor. This makes it a valuable tool for studying the role of dopamine in various neurological disorders, as well as for investigating the mechanisms underlying drug addiction and other behavioral disorders. However, there are also some limitations to using 1-((2,5-Difluorobenzyl)sulfonyl)-3-(4-methoxyphenyl)pyrrolidine, including its potential for off-target effects on other neurotransmitter systems and its relatively short half-life in vivo.

Future Directions

There are many potential future directions for research on 1-((2,5-Difluorobenzyl)sulfonyl)-3-(4-methoxyphenyl)pyrrolidine, including further investigation of its mechanisms of action and its effects on other neurotransmitter systems. Additionally, there is a need for more studies on the potential therapeutic applications of 1-((2,5-Difluorobenzyl)sulfonyl)-3-(4-methoxyphenyl)pyrrolidine in neurological disorders, as well as its potential for abuse and addiction. Finally, there is a need for the development of more selective and potent dopamine transporter inhibitors that can be used in both basic and clinical research.

Synthesis Methods

1-((2,5-Difluorobenzyl)sulfonyl)-3-(4-methoxyphenyl)pyrrolidine can be synthesized through a multi-step process involving the reaction between 2,5-difluorobenzyl chloride and sodium methoxide, followed by the reaction between the resulting intermediate and 4-methoxyphenylacetic acid. The final product is obtained through a cyclization reaction using trifluoroacetic acid.

Scientific Research Applications

1-((2,5-Difluorobenzyl)sulfonyl)-3-(4-methoxyphenyl)pyrrolidine has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a potent and selective inhibitor of the dopamine transporter, which plays a crucial role in regulating dopamine levels in the brain. This makes 1-((2,5-Difluorobenzyl)sulfonyl)-3-(4-methoxyphenyl)pyrrolidine a valuable tool for studying the role of dopamine in various neurological disorders, such as Parkinson's disease and addiction.